Cas no 29095-25-8 (4(5H)-Thiazolone,2-amino-5-(2-furanylmethylene)-)
29095-25-8 structure
Product Name:4(5H)-Thiazolone,2-amino-5-(2-furanylmethylene)-
CAS No:29095-25-8
MF:C8H6N2O2S
MW:194.210440158844
CID:267711
Update Time:2024-01-27
4(5H)-Thiazolone,2-amino-5-(2-furanylmethylene)- Chemical and Physical Properties
Names and Identifiers
-
- 4(5H)-Thiazolone,2-amino-5-(2-furanylmethylene)-
- 2-amino-5-(furan-2-ylmethylidene)-1,3-thiazol-4-one
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- Inchi: 1S/C8H6N2O2S/c9-8-10-7(11)6(13-8)4-5-2-1-3-12-5/h1-4H,(H2,9,10,11)/b6-4+
- InChI Key: NCXZSLKNRQCDMA-GQCTYLIASA-N
- SMILES: S1/C(=C/C2=CC=CO2)/C(=O)N=C1N
Computed Properties
- Exact Mass: 194.01508
- Monoisotopic Mass: 194.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.9
Experimental Properties
- Density: 1.56
- Boiling Point: 360.4°Cat760mmHg
- Flash Point: 171.7°C
- Refractive Index: 1.726
- PSA: 68.59
4(5H)-Thiazolone,2-amino-5-(2-furanylmethylene)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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